Cas no 156292-34-1 (rac-(1R,2S)-2-amino-2-methylcyclopentane-1-carboxylic acid hydrochloride)

• Product Name: rac-(1R,2S)-2-amino-2-methylcyclopentane-1-carboxylic acid hydrochloride
• CAS No: 156292-34-1
• MF: C₇H₁₄ClNO₂
• MW: 179.644561290741
• CID: 107419
• PubChem ID: 17039386
• Update Time: 2025-06-08

rac-(1R,2S)-2-amino-2-methylcyclopentane-1-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxylicacid, 2-amino-2-methyl-, hydrochloride, (1R,2S)-rel- (9CI)
• cis-2-Amino-2-Me-cyclopentane-COOH*HCl
• CIS-2-AMINO-2-METHYL-CYCLOPENTANECARBOXYLIC ACID HYDROCHLORIDE
• (1S,2R)-2-amino-2-methylcyclopentanecarboxylic acid hydrochloride
• (1S,2R)-2-Amino-2-methylcyclopentanecarboxylic acid hydrochloride (1:1)
• cis-2-AMino-2-Methylcyclopentanecarboxylic acid hydrochloride
• cyclopentanecarboxylic acid, 2-amino-2-methyl-, (1S,2R)-, hydrochloride (1:1)
• rac-(1R,2S)-2-amino-2-methylcyclopentane-1-carboxylic acid hydrochloride
• MFCD05863639
• SCHEMBL2182021
• (+/-)-cis -2-Amino-2-methylcyclopentane-1-carboxylic acid hydrochloride
• Z2306832357
• AKOS034825092
• (1S,2R)-2-amino-2-methylcyclopentane-1-carboxylic acid;hydrochloride
• EN300-1272736
• 156292-34-1
• AKOS037655985
• Cyclopentanecarboxylic acid, 2-amino-2-methyl-, hydrochloride, (1R,2S)-rel- (9CI)
• (1R,2S)-2-amino-2-methylcyclopentane-1-carboxylic acid hydrochloride
• TS-7071
• DB-243279
• F87142
• CHEMBL542738
• (1R,2S)-2-amino-2-methylcyclopentane-1-carboxylic acid;hydrochloride
• cis-2-Amino-2-methylcyclopentanecarboxylic acid hydrochloride, >=98.0% (CHN)

• MDL： I167567
• Inchi： 1S/C7H13NO2.ClH/c1-7(8)4-2-3-5(7)6(9)10;/h5H,2-4,8H2,1H3,(H,9,10);1H/t5-,7-;/m1./s1
• InChI Key： VUBCCMLFYBOWSD-HCSZTWNASA-N
• SMILES： Cl.OC([C@H]1CCC[C@@]1(C)N)=O

Computed Properties

• Exact Mass: 179.07100
• Monoisotopic Mass: 179.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Boiling Point: 293.3°C at 760 mmHg
• Flash Point: 131.2°C
• PSA: 63.32000
• LogP: 2.09080

rac-(1R,2S)-2-amino-2-methylcyclopentane-1-carboxylic acid hydrochloride Security Information

• WGK Germany：3
• FLUKA BRAND F CODES：10-21

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on rac-(1R,2S)-2-amino-2-methylcyclopentane-1-carboxylic acid hydrochloride

Rac-(1R,2S)-2-amino-2-methylcyclopentane-1-carboxylic acid hydrochloride (CAS No. 156292-34-1): A Comprehensive Overview

Rac-(1R,2S)-2-amino-2-methylcyclopentane-1-carboxylic acid hydrochloride, commonly referred to by its CAS number 156292-34-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a hydrochloride salt of a racemic mixture of the amino carboxylic acid derivative. Its structure consists of a cyclopentane ring with an amino group and a carboxylic acid group attached, making it a versatile molecule with potential applications in drug design and synthesis.

The racemic mixture indicates that the compound contains equal amounts of both enantiomers, which are non-superimposable mirror images of each other. This stereochemical property is crucial in pharmaceutical applications, as the biological activity of a compound can often depend on its stereochemistry. The (1R,2S) configuration specifies the spatial arrangement of the substituents on the cyclopentane ring, which plays a key role in determining the compound's physical and chemical properties.

Recent studies have highlighted the potential of rac-(1R,2S)-2-amino-2-methylcyclopentane-1-carboxylic acid hydrochloride as a building block in peptide synthesis. Its unique structure allows for the formation of stable amide bonds, making it an attractive candidate for constructing bioactive molecules. Researchers have explored its use in creating cyclic peptides, which are known for their high specificity and potency in targeting various biological pathways.

In addition to its role in peptide synthesis, this compound has shown promise in medicinal chemistry as a precursor for developing chiral catalysts. The (1R,2S) configuration provides a chiral environment that can be exploited to induce asymmetry in chemical reactions. This property has led to its investigation in asymmetric catalysis, where it has been used to synthesize enantioselective products with high yields and excellent enantiomeric excess.

The synthesis of rac-(1R,2S)-2-amino-2-methylcyclopentane-1-carboxylic acid hydrochloride involves multi-step processes that require precise control over stereochemistry. One common approach involves the ring-opening of epoxides followed by amino group introduction and subsequent cyclization. The optimization of these steps has been a focus of recent research, with advancements in catalytic methods and reaction conditions leading to improved yields and purity.

From an analytical standpoint, the compound's properties have been extensively characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These analyses have provided insights into its molecular structure, stability, and reactivity under various conditions. For instance, NMR studies have confirmed the presence of distinct proton environments corresponding to the amino and carboxylic acid groups, while mass spectrometry has revealed its molecular weight and fragmentation patterns.

Moreover, computational studies have been conducted to predict the compound's behavior in different chemical environments. Molecular modeling techniques have been employed to study its interactions with biological targets, such as enzymes and receptors. These simulations have provided valuable information about its binding affinity and selectivity, which are critical factors in drug discovery.

Looking ahead, the potential applications of rac-(1R,2S)-2-amino-2-methylcyclopentane-1-carboxylic acid hydrochloride are vast. Its role as a chiral building block could expand into areas such as agrochemicals and materials science. Furthermore, ongoing research into its pharmacokinetic properties may pave the way for its use in therapeutic agents targeting specific diseases.

In conclusion, rac-(1R,2S)-2-amino-2-methylcyclopentane-1-carboxylic acid hydrochloride (CAS No. 15629